Cas no 2229689-31-8 (4-(3,5-dimethoxy-4-methylphenyl)but-3-en-2-one)

• Product Name: 4-(3,5-dimethoxy-4-methylphenyl)but-3-en-2-one
• CAS No: 2229689-31-8
• MF: C₁₃H₁₆O₃
• MW: 220.264344215393
• CID: 5914145
• PubChem ID: 163897841
• Update Time: 2025-05-24

4-(3,5-dimethoxy-4-methylphenyl)but-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(3,5-dimethoxy-4-methylphenyl)but-3-en-2-one
• EN300-1795589
• 2229689-31-8

• Inchi： 1S/C13H16O3/c1-9(14)5-6-11-7-12(15-3)10(2)13(8-11)16-4/h5-8H,1-4H3/b6-5+
• InChI Key： QHFRJMQYQAXWHL-AATRIKPKSA-N
• SMILES： O(C)C1C=C(/C=C/C(C)=O)C=C(C=1C)OC

Computed Properties

• Exact Mass: 220.109944368g/mol
• Monoisotopic Mass: 220.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 35.5Ų

Additional information on 4-(3,5-dimethoxy-4-methylphenyl)but-3-en-2-one

Comprehensive Overview of 4-(3,5-dimethoxy-4-methylphenyl)but-3-en-2-one (CAS No. 2229689-31-8)

4-(3,5-dimethoxy-4-methylphenyl)but-3-en-2-one (CAS No. 2229689-31-8) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, material science, and synthetic biology. This compound, characterized by its unique dimethoxy and methylphenyl substituents, exhibits versatile chemical properties, making it a valuable intermediate in the synthesis of complex molecules. Researchers and industry professionals are increasingly exploring its potential applications, particularly in the development of novel pharmaceuticals and functional materials.

The structural features of 4-(3,5-dimethoxy-4-methylphenyl)but-3-en-2-one include a conjugated enone system, which is known for its reactivity in Michael additions and cyclization reactions. This reactivity profile has made it a focal point in the design of drug candidates targeting various diseases, including inflammatory disorders and neurodegenerative conditions. Recent studies have highlighted its role as a precursor in the synthesis of bioactive flavonoids and polyphenolic derivatives, which are widely studied for their antioxidant and anti-inflammatory properties.

In the context of green chemistry and sustainable synthesis, 4-(3,5-dimethoxy-4-methylphenyl)but-3-en-2-one has been investigated for its potential to reduce environmental impact. The compound's compatibility with catalytic processes and solvent-free reactions aligns with the growing demand for eco-friendly chemical manufacturing. This aspect is particularly relevant to industries seeking alternatives to traditional reagents that minimize waste and energy consumption.

Another area of interest is the compound's application in material science. Its aromatic and conjugated structure makes it a promising candidate for the development of organic semiconductors and photovoltaic materials. Researchers are exploring its incorporation into polymer matrices to enhance electronic properties, which could lead to advancements in flexible electronics and energy storage devices. The compound's ability to absorb UV light also opens doors for its use in UV-stabilizing coatings and sunscreen formulations.

From a commercial perspective, 4-(3,5-dimethoxy-4-methylphenyl)but-3-en-2-one is gaining traction due to its scalability and cost-effectiveness. Manufacturers are optimizing synthetic routes to improve yields and purity, addressing the needs of high-volume production. This is particularly important for industries such as cosmetics and nutraceuticals, where high-purity intermediates are critical for product efficacy and safety.

In summary, 4-(3,5-dimethoxy-4-methylphenyl)but-3-en-2-one (CAS No. 2229689-31-8) represents a multifaceted compound with broad applicability across scientific and industrial domains. Its unique chemical properties, combined with its potential for sustainable synthesis and innovative applications, position it as a compound of significant interest for future research and development. As the scientific community continues to uncover its capabilities, this compound is poised to play a pivotal role in advancing cutting-edge technologies and therapeutic solutions.